Cas no 1785458-35-6 (3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid)

• Product Name: 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid
• CAS No: 1785458-35-6
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 6206216
• PubChem ID: 105527614
• Update Time: 2025-11-03

3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1882227
• 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid
• 1785458-35-6
• 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-6-4-5-9(8-16)13(14,15)7-10(17)18/h9H,4-8H2,1-3H3,(H,17,18)
• InChI Key： MHWCSCHRVZWCFM-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1CN(C(=O)OC(C)(C)C)CCC1)F

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid

Introduction to 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid (CAS No. 1785458-35-6) and Its Emerging Applications in Chemical Biology

The compound 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid, identified by the CAS number 1785458-35-6, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of both tert-butoxy carbonyl and difluoropropyl moieties introduces unique biochemical properties that make this compound a valuable scaffold for further functionalization and derivatization.

Recent studies have highlighted the utility of fluorinated compounds in medicinal chemistry, owing to their enhanced metabolic stability and binding affinity. The difluoropropyl group in this molecule contributes to its lipophilicity, facilitating better cell membrane penetration, which is a critical factor in drug delivery systems. Additionally, the tert-butoxy carbonyl (Boc) protecting group is widely employed in peptide synthesis and drug development to prevent unwanted side reactions, ensuring high yields and purity during synthetic processes.

In the context of contemporary pharmaceutical research, this compound has been explored as a precursor for designing small-molecule inhibitors targeting various biological pathways. For instance, its structural motif aligns well with the pharmacophoric requirements of enzymes involved in inflammatory responses and cancer progression. Preliminary computational studies suggest that derivatives of 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid may exhibit potent inhibitory activity against kinases and proteases, which are pivotal in regulating cellular signaling cascades.

The versatility of this compound is further underscored by its compatibility with a range of synthetic methodologies. Researchers have leveraged its bifunctional nature—combining a reactive site for further derivatization with a stable core for structural integrity—to develop libraries of bioactive molecules. Such libraries are instrumental in high-throughput screening programs aimed at identifying lead compounds for clinical trials. The Boc protection allows for selective deprotection under mild acidic conditions, enabling precise control over reaction pathways—a critical consideration in multi-step syntheses.

Advances in solid-state NMR spectroscopy have also provided deeper insights into the conformational dynamics of this molecule. High-resolution data indicate that the difluoropropyl group adopts multiple rotamers, which could influence its binding interactions with biological targets. These findings are particularly relevant for designing molecules with optimized pharmacokinetic profiles. Additionally, computational modeling has revealed that fluorine atoms enhance electronic density around key functional groups, potentially improving reactivity and selectivity in enzymatic assays.

The integration of machine learning algorithms into drug discovery workflows has further amplified the significance of fluorinated compounds like 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid. Predictive models trained on large datasets consistently rank such molecules as high-potential candidates for therapeutic intervention due to their structural features. This synergy between experimental chemistry and computational biology underscores the compound’s promise as a building block for next-generation therapeutics.

Industrial applications are also emerging as researchers explore scalable synthetic routes for producing derivatives of this compound on an industrial scale. Process optimization efforts have focused on minimizing solvent usage and reducing waste generation, aligning with green chemistry principles. Such advancements not only enhance cost-efficiency but also contribute to sustainable pharmaceutical manufacturing practices.

Future directions in research may involve exploring the role of stereochemistry in modulating bioactivity. The presence of chiral centers within the tert-butoxy carbonyl moiety offers opportunities for developing enantiomerically pure analogs with improved pharmacological properties. Techniques such as asymmetric hydrogenation and chiral resolution methods are being employed to achieve high enantiomeric purity, which is often a prerequisite for clinical efficacy.

In summary,3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}-3,3-difluoropropanoic acid (CAS No. 1785458-35-6) stands as a testament to the innovative spirit driving modern chemical biology research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutics targeting complex diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a central role in shaping future medical breakthroughs.